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Compound of Interest

Compound Name: Gorlic acid

Cat. No.: B107805 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Gorlic acid is a cyclopentenyl fatty acid, chemically identified as (Z)-13-[(1R)-cyclopent-2-en-1-

yl]tridec-6-enoic acid.[1] It is a known constituent of chaulmoogra oil, which is derived from the

seeds of trees from the Flacourtiaceae family, such as Hydnocarpus wightiana.[2][3]

Historically, chaulmoogra oil was a primary treatment for leprosy (Hansen's disease), and its

therapeutic properties are largely attributed to its unique fatty acid composition, which includes

gorlic acid, hydnocarpic acid, and chaulmoogric acid.[2][3] While the use of chaulmoogra oil

has been supplanted by modern antibiotics, there is renewed interest in its constituent

compounds for their potential therapeutic applications. This technical guide provides a

comprehensive overview of the current, albeit limited, scientific understanding of the

therapeutic effects of gorlic acid.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Gorlic acid is presented in the table

below.
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Property Value Source

Molecular Formula C18H30O2 [1][4][5][6][7]

Molecular Weight 278.43 g/mol [5][8]

CAS Number 502-31-8 [5][6][7][8]

IUPAC Name
(Z)-13-[(1R)-cyclopent-2-en-1-

yl]tridec-6-enoic acid
[1]

Appearance Powder [9]

Solubility
Soluble in Chloroform,

Dichloromethane, DMSO
[9]

Potential Therapeutic Effects
The therapeutic potential of gorlic acid is primarily linked to its historical association with the

treatment of leprosy as a component of chaulmoogra oil. Modern research on the specific

effects of isolated gorlic acid is sparse; however, the known biological activities of

chaulmoogra oil provide some insights.

Anti-mycobacterial Activity
The primary and most historically significant therapeutic effect of the components of

chaulmoogra oil, including gorlic acid, is their activity against Mycobacterium leprae, the

causative agent of leprosy.[2] The proposed mechanism of action involves the inhibition of

bacterial growth.[1] While detailed studies on the specific mechanism of gorlic acid are

lacking, the cyclic structure of these fatty acids is believed to be crucial for their anti-

mycobacterial properties.

Anti-inflammatory Properties
Several sources suggest that gorlic acid may possess anti-inflammatory properties.[8] This is

a plausible therapeutic avenue given that many fatty acids have roles in modulating

inflammatory pathways. However, dedicated studies to elucidate the specific anti-inflammatory

mechanisms of gorlic acid are not readily available in the current scientific literature.
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Anticancer and Kinase Inhibition Potential
Some commercial suppliers of gorlic acid mention potential anticancer properties and its role

as a kinase inhibitor.[10] These claims, however, are not substantiated by readily accessible

peer-reviewed research. Further investigation is required to validate these potential therapeutic

effects and to understand the underlying mechanisms.

Quantitative Data
There is a significant lack of quantitative data from modern in vitro or in vivo studies specifically

investigating the therapeutic effects of isolated gorlic acid. The available data primarily relates

to the composition of chaulmoogra oil.

Table 1: Fatty Acid Composition of Chaulmoogra Oil from Taraktogenos Kurzii

Fatty Acid Percentage (%)

Palmitic acid 4%

Hydnocarpic acid 50%

Chaulmoogric acid 34%

Gorlic acid 12%

Source: Adapted from ellemental[10]

Experimental Protocols
Detailed experimental protocols for key experiments specifically citing gorlic acid are not

available in the reviewed literature. Research on chaulmoogra oil historically involved its

administration to patients with leprosy, but these early clinical accounts lack the detailed

methodology required for modern scientific replication.

For researchers interested in investigating the therapeutic effects of gorlic acid, standard

experimental protocols for assessing anti-mycobacterial, anti-inflammatory, and anticancer

activities would be applicable. These would include:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b107805?utm_src=pdf-body
https://cymitquimica.com/products/3D-AAA50231/502-31-8/gorlic-acid/
https://www.benchchem.com/product/b107805?utm_src=pdf-body
https://cymitquimica.com/products/3D-AAA50231/502-31-8/gorlic-acid/
https://www.benchchem.com/product/b107805?utm_src=pdf-body
https://www.benchchem.com/product/b107805?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107805?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Anti-mycobacterial assays: Minimum Inhibitory Concentration (MIC) and Minimum

Bactericidal Concentration (MBC) assays against Mycobacterium species.

Anti-inflammatory assays:In vitro assays measuring the inhibition of pro-inflammatory

cytokines (e.g., TNF-α, IL-6) in cell lines such as macrophages, and in vivo models of

inflammation.

Anticancer assays: Cytotoxicity assays (e.g., MTT, XTT) on various cancer cell lines, and

further investigation into the mechanism of cell death (apoptosis, necrosis).

Signaling Pathways and Experimental Workflows
Due to the limited research specifically on gorlic acid, there are no well-defined signaling

pathways or established experimental workflows to be visualized. The creation of Graphviz

diagrams is therefore not feasible at this time. Future research is needed to identify the

molecular targets and signaling cascades that may be modulated by gorlic acid.

Conclusion and Future Directions
Gorlic acid, as a key component of the historically significant chaulmoogra oil, holds potential

as a therapeutic agent, particularly in the realm of anti-mycobacterial and possibly anti-

inflammatory applications. However, the current body of scientific knowledge on isolated gorlic
acid is remarkably limited. To advance the understanding of its therapeutic potential, future

research should focus on:

Isolation and purification of high-purity gorlic acid to enable specific biological and

pharmacological studies.

In vitro and in vivo studies to systematically evaluate its efficacy against a range of

mycobacterial species and to investigate its potential anti-inflammatory, anticancer, and other

therapeutic effects.

Mechanistic studies to identify the molecular targets and signaling pathways through which

gorlic acid exerts its biological effects.

Toxicological studies to determine its safety profile.
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A thorough investigation of gorlic acid, moving beyond its historical context as a component of

chaulmoogra oil, is warranted to unlock its full therapeutic potential for modern medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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